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Compound of Interest

Compound Name: TSCHIMGANIDINE

Cat. No.: B000101 Get Quote

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract
Tschimganidine, a naturally occurring terpenoid, has emerged as a promising candidate for

the therapeutic intervention of metabolic diseases, particularly obesity. This document provides

a comprehensive overview of its chemical properties, biological activity, and the molecular

mechanisms underlying its effects. Detailed experimental protocols and quantitative data from

key studies are presented to facilitate further research and development.

Chemical Structure and Properties
Tschimganidine is a complex terpenoid compound. Its chemical identity is defined by the

following properties:
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Property Value Source

IUPAC Name

[(1S,3E,7E,9S,10S)-9-hydroxy-

3,7-dimethyl-10-propan-2-

ylcyclodeca-3,7-dien-1-yl] 4-

hydroxy-3-methoxybenzoate

[1]

Molecular Formula C23H32O5 [1]

Molecular Weight 388.5 g/mol [1]
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Below is a 2D representation of the chemical structure of Tschimganidine.

Chemical structure of Tschimganidine

Figure 1. 2D Chemical Structure of Tschimganidine.

Biological Activity and Mechanism of Action
Tschimganidine has demonstrated significant anti-adipogenic and anti-obesity effects.[2][3][4]

It functions primarily by modulating key signaling pathways involved in cellular energy

homeostasis and lipid metabolism.

Inhibition of Adipogenesis and Lipid Accumulation
Studies have shown that tschimganidine effectively inhibits lipid accumulation in adipocytes.

[2][5] This effect is achieved through the modulation of critical signaling pathways that regulate

adipogenesis, the process by which pre-adipocytes differentiate into mature fat cells.

Activation of AMPK Signaling Pathway
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The primary mechanism of action for tschimganidine involves the activation of AMP-activated

protein kinase (AMPK).[2][4][5] AMPK is a central regulator of cellular energy metabolism. Its

activation leads to a cascade of downstream effects that promote catabolism and inhibit

anabolic processes like lipid synthesis. Tschimganidine treatment has been shown to

significantly increase the phosphorylation of AMPK.[2][4]

Downregulation of Adipogenesis-Related Factors
The activation of AMPK by tschimganidine leads to the reduced expression of key

transcription factors and enzymes involved in adipogenesis and lipid synthesis.[2] These

include:

Peroxisome proliferator-activated receptor gamma (PPARγ)

CCAAT/enhancer-binding protein alpha (C/EBPα)

Fatty acid-binding protein 4 (FABP4)

Fatty acid synthase (FASN)

The downregulation of these factors contributes to the observed decrease in lipid accumulation

and adipogenesis.[2]

Modulation of AKT Signaling
In addition to activating AMPK, tschimganidine has been observed to decrease the

phosphorylation of AKT, another key regulator of cell growth and metabolism.[2][4] The

interplay between the AMPK and AKT pathways is crucial in determining the overall metabolic

state of the cell.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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